Cas no 934020-51-6 (3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride)

3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride is a synthetic organic compound featuring a benzoic acid core substituted with a 4-methylpiperazinylmethyl group at the 3-position, in its hydrochloride salt form. This structure enhances its solubility and stability, making it suitable for pharmaceutical and chemical research applications. The compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, including potential drug candidates targeting neurological or metabolic pathways. Its well-defined chemical properties and high purity ensure reliable performance in coupling reactions and derivatization processes. The hydrochloride salt form further improves handling and storage characteristics, facilitating its use in controlled experimental conditions.
3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride structure
934020-51-6 structure
Product Name:3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride
CAS No:934020-51-6
MF:C13H19ClN2O2
MW:270.755162477493
MDL:MFCD08461071
CID:1980864
Update Time:2025-05-22

3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(4-METHYL-PIPERAZIN-1-YLMETHYL)-BENZOIC ACID HYDROCHLORIDE
    • 3-[(4-methylpiperazin-1-yl)methyl]benzoic acid,hydrochloride
    • 3-[(4-methylpiperazin-1-yl)methyl]benzoic Acid
    • hydrochloride
    • 3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride
    • MDL: MFCD08461071
    • Inchi: 1S/C13H18N2O2.ClH/c1-14-5-7-15(8-6-14)10-11-3-2-4-12(9-11)13(16)17;/h2-4,9H,5-8,10H2,1H3,(H,16,17);1H
    • InChI Key: NBLOIZNQHFOAHH-UHFFFAOYSA-N
    • SMILES: Cl.C1=C(CN2CCN(C)CC2)C=CC=C1C(O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3

3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride Pricemore >>

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Additional information on 3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride

Comprehensive Overview of 3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride (CAS No. 934020-51-6)

3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride (CAS No. 934020-51-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperazine and benzoic acid moieties, is widely studied for its potential applications in drug development, particularly in the design of small-molecule inhibitors and modulators. Researchers are increasingly exploring its role in targeting specific biological pathways, making it a subject of interest in modern medicinal chemistry.

The structural uniqueness of 3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride lies in its hydrochloride salt form, which enhances solubility and stability—a critical factor for bioavailability in therapeutic applications. Its methyl-piperazine group contributes to its ability to interact with various receptors, while the benzoic acid component offers versatility in chemical modifications. This dual functionality makes it a valuable intermediate in synthesizing more complex molecules, particularly in oncology and neurology research.

Recent trends in scientific literature highlight the growing demand for CAS No. 934020-51-6 in high-throughput screening and combinatorial chemistry. Researchers frequently inquire about its synthesis methods, purity standards, and analytical techniques for quality control. Questions such as "What are the spectroscopic properties of 3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride?" or "How does its hydrochloride salt form improve pharmacokinetics?" are commonly searched in academic and industrial databases, reflecting its relevance in cutting-edge studies.

From an industrial perspective, 3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride is often utilized as a building block for designing novel drug candidates. Its compatibility with amide coupling reactions and other synthetic transformations makes it a preferred choice for medicinal chemists. Additionally, its physicochemical properties, such as melting point and solubility, are well-documented, aiding in formulation development for preclinical studies.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 934020-51-6 using environmentally friendly catalysts and solvents. This aligns with the broader pharmaceutical industry's shift toward sustainable practices. Searches related to "eco-friendly synthesis of piperazine derivatives" or "benzoic acid-based green chemistry" often intersect with discussions about this compound, underscoring its role in advancing sustainable drug discovery.

Quality assurance is another critical aspect of 3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride production. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Laboratories frequently seek protocols for "HPLC method development for CAS No. 934020-51-6" or "NMR characterization of methyl-piperazine compounds," highlighting the need for standardized analytical approaches.

Looking ahead, the potential applications of 3-(4-Methyl-piperazin-1-ylmethyl)-benzoic Acid Hydrochloride extend beyond traditional drug discovery. Its utility in proteomics research and bioconjugation techniques is being explored, opening new avenues for diagnostic and therapeutic innovations. As the scientific community continues to unravel its full potential, this compound remains a focal point in interdisciplinary research.

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